5-Ethylsulfonyl-1-methyl-4-nitroimidazole

• Molecular Formula: C6H9N3O4S
• Molecular Weight: 219.22 g/mol
• IUPAC Name: 5-ethylsulfonyl-1-methyl-4-nitroimidazole
• InChI: InChI=1S/C6H9N3O4S/c1-3-14(12,13)6-5(9(10)11)7-4-8(6)2/h4H,3H2,1-2H3
• InChI Key: YWHNQFLXKVFHTO-UHFFFAOYSA-N
• SMILES: CCS(=O)(=O)C1=C(N=CN1C)[N+](=O)[O-]

Description

5-Ethylsulfonyl-1-methyl-4-nitroimidazole, also known as ESNIM, is a chemical compound that has gained attention in the scientific community due to its potential applications in the field of medicine. This compound belongs to the family of nitroimidazoles and is known for its antimicrobial properties.

Mechanism of Action

The exact mechanism of action of 5-Ethylsulfonyl-1-methyl-4-nitroimidazole is not yet fully understood. However, it is believed that 5-Ethylsulfonyl-1-methyl-4-nitroimidazole acts by damaging the DNA of microorganisms. 5-Ethylsulfonyl-1-methyl-4-nitroimidazole is known to be activated by the nitroreductase enzyme, which is present in microorganisms but not in mammalian cells. The activated form of 5-Ethylsulfonyl-1-methyl-4-nitroimidazole then reacts with DNA, leading to its fragmentation and ultimately causing cell death.
Biochemical and Physiological Effects:
5-Ethylsulfonyl-1-methyl-4-nitroimidazole has been shown to have low toxicity in mammalian cells. It has been found to be non-mutagenic and non-carcinogenic. 5-Ethylsulfonyl-1-methyl-4-nitroimidazole has also been shown to have anti-inflammatory properties. It has been found to inhibit the production of pro-inflammatory cytokines such as interleukin-6 and tumor necrosis factor-alpha.

Advantages and Limitations for Lab Experiments

5-Ethylsulfonyl-1-methyl-4-nitroimidazole has several advantages for lab experiments. It is stable under normal laboratory conditions and can be easily synthesized. 5-Ethylsulfonyl-1-methyl-4-nitroimidazole is also soluble in polar solvents, making it easy to work with. However, 5-Ethylsulfonyl-1-methyl-4-nitroimidazole has some limitations. It is sensitive to light and heat, and its stability decreases over time. 5-Ethylsulfonyl-1-methyl-4-nitroimidazole also has a short half-life in vivo, which limits its therapeutic potential.

Future Directions

There are several future directions for the research on 5-Ethylsulfonyl-1-methyl-4-nitroimidazole. One potential application of 5-Ethylsulfonyl-1-methyl-4-nitroimidazole is in the treatment of parasitic infections such as malaria. 5-Ethylsulfonyl-1-methyl-4-nitroimidazole has been shown to be effective against Plasmodium falciparum, the parasite that causes malaria. Another potential application of 5-Ethylsulfonyl-1-methyl-4-nitroimidazole is in the treatment of bacterial infections. 5-Ethylsulfonyl-1-methyl-4-nitroimidazole has been shown to be effective against Escherichia coli and Staphylococcus aureus, two common bacterial pathogens. Further research is needed to explore the full potential of 5-Ethylsulfonyl-1-methyl-4-nitroimidazole in the field of medicine.
In conclusion, 5-Ethylsulfonyl-1-methyl-4-nitroimidazole is a promising chemical compound that has potential applications in the field of medicine. Its antimicrobial properties, low toxicity, and anti-inflammatory effects make it an attractive candidate for further research. However, more studies are needed to fully understand its mechanism of action and to explore its therapeutic potential.

Synthesis Methods

5-Ethylsulfonyl-1-methyl-4-nitroimidazole can be synthesized by the reaction of 4-nitroimidazole with ethylsulfonyl chloride and methyl iodide. The reaction takes place in the presence of a base such as potassium carbonate and a solvent such as acetone. The resulting product is a yellow crystalline powder that is soluble in polar solvents such as water and ethanol.

Scientific Research Applications

5-Ethylsulfonyl-1-methyl-4-nitroimidazole has been extensively studied for its antimicrobial properties. It has been found to be effective against a wide range of microorganisms such as bacteria, fungi, and protozoa. 5-Ethylsulfonyl-1-methyl-4-nitroimidazole has been shown to inhibit the growth of Escherichia coli, Staphylococcus aureus, Candida albicans, and Plasmodium falciparum.